Cas no 2228305-62-0 (3-(dimethyl-1,3-oxazol-2-yl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(dimethyl-1,3-oxazol-2-yl)-2,2-difluoropropan-1-amine
• CAS No: 2228305-62-0
• MF: C₈H₁₂F₂N₂O
• MW: 190.190488815308
• CID: 5810666
• PubChem ID: 165851579
• Update Time: 2025-05-23

3-(dimethyl-1,3-oxazol-2-yl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(dimethyl-1,3-oxazol-2-yl)-2,2-difluoropropan-1-amine
• EN300-1970097
• 2228305-62-0

• Inchi： 1S/C8H12F2N2O/c1-5-6(2)13-7(12-5)3-8(9,10)4-11/h3-4,11H2,1-2H3
• InChI Key： XMKATEBCFUYFOQ-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1=NC(C)=C(C)O1)F

Computed Properties

• Exact Mass: 190.09176933g/mol
• Monoisotopic Mass: 190.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52Ų

Additional information on 3-(dimethyl-1,3-oxazol-2-yl)-2,2-difluoropropan-1-amine

3-(Dimethyl-1,3-Oxazol-2-yl)-2,2-Difluoropropan-1-Amine

The compound 3-(dimethyl-1,3-oxazol-2-yl)-2,2-difluoropropan-1-amine (CAS No: 2228305-62-0) is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic amines, characterized by the presence of a 1,3-oxazole ring fused with a fluorinated propanamine backbone. The dimethyl substitution on the oxazole ring and the difluorine substitution on the propanamine chain contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of oxazole-containing compounds in drug discovery, particularly in the development of antiviral agents and anticancer drugs. The fluorinated propanamine moiety in this compound has been shown to enhance its pharmacokinetic properties, such as bioavailability and metabolic stability, making it a promising candidate for therapeutic applications. Researchers have also explored its potential as a building block for synthesizing more complex molecules with tailored functionalities.

The synthesis of 3-(dimethyl-1,3-oxazol-2-yl)-2,2-difluoropropan-1-amine involves a multi-step process that typically begins with the preparation of the oxazole ring followed by fluorination and amine functionalization. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the reaction conditions, ensuring high yields and purity. These methods not only improve the efficiency of synthesis but also align with the principles of green chemistry by minimizing waste and energy consumption.

In terms of applications, this compound has demonstrated utility in catalytic processes, where its nitrogen-containing heterocyclic structure facilitates coordination with metal catalysts. For instance, it has been used as a ligand in palladium-catalyzed cross-coupling reactions, which are pivotal in organic synthesis. Additionally, its fluorinated nature makes it an attractive candidate for use in fluorine-based materials science, including the development of novel polymers and surfactants.

From a structural perspective, the compound's dimethyl substitution pattern on the oxazole ring enhances its hydrophobicity, which is advantageous in designing molecules for specific biological interactions. The presence of two fluorine atoms on the propanamine chain introduces both electronic and steric effects, further modulating its reactivity and solubility properties. These features make it a versatile molecule for exploring diverse chemical transformations.

Recent advancements in computational chemistry have enabled detailed studies of this compound's electronic structure and reactivity using density functional theory (DFT). These studies have provided insights into its bonding characteristics and reaction mechanisms, paving the way for rational design of derivatives with enhanced functionality. Furthermore, molecular dynamics simulations have been employed to investigate its behavior in different solvents and biological environments, which is crucial for predicting its pharmacological profile.

In conclusion, 3-(dimethyl-1,3-oxazol-2-yl)-2,2-difluoropropan-1-am